2-(4-benzhydrylpiperazino)-4H-3,1-benzothiazine
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Overview
Description
2-(4-Benzhydrylpiperazino)-4H-3,1-benzothiazine, commonly referred to as BHBP, is a heterocyclic compound that has been studied extensively in recent years due to its potential applications in both scientific research and industrial processes. This compound has been found to possess a wide range of biochemical and physiological effects, making it an attractive subject for further research.
Scientific Research Applications
- Antipsychotic Potential : Researchers have explored the antipsychotic effects of this compound due to its structural resemblance to known antipsychotic drugs. Investigations focus on its interaction with neurotransmitter receptors and potential therapeutic applications in mental health disorders .
- Neuroprotection : The compound’s unique structure suggests neuroprotective properties. Studies investigate its ability to mitigate neurodegenerative conditions, such as Alzheimer’s disease and Parkinson’s disease .
- Receptor Modulation : Scientists have investigated its interactions with various receptors, including dopamine and serotonin receptors. Understanding these interactions can provide insights into neurotransmission and potential therapeutic targets .
- Behavioral Studies : Behavioral experiments in animal models explore the effects of this compound on cognition, locomotion, and mood. These studies contribute to our understanding of its neural mechanisms .
- Pharmacokinetics and Metabolism : Researchers study the compound’s absorption, distribution, metabolism, and excretion. This information is crucial for drug development and optimization .
- Drug-Drug Interactions : Investigations assess potential interactions with other medications, ensuring safety and efficacy profiles .
- Target Identification : Efforts focus on identifying specific molecular targets affected by this compound. This knowledge aids in designing more selective drugs .
- Structure-Activity Relationships : Researchers explore how modifications to the compound’s structure impact its biological activity. This informs drug design strategies .
- Synthetic Routes : Chemists investigate efficient synthetic methods to produce this compound. Optimizing synthesis pathways contributes to scalability and cost-effectiveness .
Medicinal Chemistry and Drug Development
Neuroscience
Pharmacology
Chemical Biology
Organic Synthesis
Biophysical Studies
Mechanism of Action
properties
IUPAC Name |
2-(4-benzhydrylpiperazin-1-yl)-4H-3,1-benzothiazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H25N3S/c1-3-9-20(10-4-1)24(21-11-5-2-6-12-21)27-15-17-28(18-16-27)25-26-23-14-8-7-13-22(23)19-29-25/h1-14,24H,15-19H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QACUCHFWWHMICG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=NC3=CC=CC=C3CS2)C(C4=CC=CC=C4)C5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H25N3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.